4-{[2-(3-methoxyphenyl)-2-oxoethyl]sulfanyl}-5-[(4-methylphenyl)methyl]-8-thia-3,5,10-triazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,10,12-pentaen-6-one

• IUPAC Name: 4-[2-(3-methoxyphenyl)-2-oxoethyl]sulfanyl-5-[(4-methylphenyl)methyl]-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-6-one
• InChI: InChI=1S/C26H21N3O3S2/c1-16-8-10-17(11-9-16)14-29-25(31)23-22(20-7-4-12-27-24(20)34-23)28-26(29)33-15-21(30)18-5-3-6-19(13-18)32-2/h3-13H,14-15H2,1-2H3
• InChI Key: KDAHWCKHSWAWKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=O)C3=C(C4=C(S3)N=CC=C4)N=C2SCC(=O)C5=CC(=CC=C5)OC
• Molecular Formula: C26H21N3O3S2
• Molecular Weight: 487.6 g/mol
• CAS No.: 1040638-38-7

Description

This compound is a heterotricyclic molecule featuring a fused 8-thia-3,5,10-triazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),3,10,12-pentaen-6-one core. Key structural elements include:

• A 3-methoxyphenyl group attached via a sulfanyl-oxoethyl side chain at position 2.
• A 4-methylbenzyl substituent at position 3.
• A rigid tricyclic system incorporating sulfur and nitrogen atoms, contributing to electronic and steric properties. Its structural features align with pharmacophores observed in antimicrobial, anticancer, or enzyme-inhibiting agents .

Comparison with Similar Compounds

Structural and Functional Analogues

Table 1: Structural and Bioactive Comparisons

Compound Name / ID	Core Structure	Key Substituents	Bioactivity / Properties	Reference
Target Compound	8-Thia-3,5,10-triazatricyclo[...]	3-Methoxyphenyl, 4-methylbenzyl	Hypothesized anticancer/antimicrobial*
9-(4-Methoxyphenyl)-3,7-dithia-5-azatetracyclo[9.2.1.0²,¹⁰.0⁴,⁸]tetradecen-4(8)-one-6 (IIi)	Dithia-azatetracyclo[...]	4-Methoxyphenyl	Spectral data reported; stability studies
9-(4-Hydroxyphenyl)-3,7-dithia-5-azatetracyclo[9.2.1.0²,¹⁰.0⁴,⁸]tetradecen-4(8)-one-6 (IIj)	Dithia-azatetracyclo[...]	4-Hydroxyphenyl	Enhanced polarity vs. IIi; solubility data
3-(([...])-2-(((E)-3,7-Dimethyl-octa-2,6-dien-1-yl)thio)-4-oxopyrimidin-1(4H)yl) (Compound 9)	Pyrimidine-tetrahydrofuran hybrid	Terpenoid-thioether side chain	Antiviral/nucleic acid targeting
4,5-Dihydroxy-2-Methoxy-9,10-Dihydrophenanthrene	9,10-Dihydrophenanthrene	4,5-Dihydroxy, 2-methoxy	G2/M cell cycle arrest in HepG2 cells

Key Comparative Insights

The 4-methylbenzyl substituent introduces steric bulk, which could hinder enzymatic degradation or enhance selectivity for hydrophobic binding pockets, similar to bibenzyl derivatives in Pholidota spp. .

Heteroatom Arrangement and Electronic Properties The 8-thia-3,5,10-triaza core differs from 3,7-dithia-5-aza systems (IIi/IIj) by sulfur placement. Compared to pyrimidine-based hybrids (Compound 9), the tricyclic core of the target compound offers greater rigidity, possibly enhancing target specificity but reducing metabolic flexibility .

Bioactivity Hypotheses

• Structural parallels to 9,10-dihydrophenanthrenes (e.g., G2/M arrest in HepG2 cells ) suggest the target compound may interact with tubulin or DNA topoisomerases. However, the tricyclic system’s nitrogen atoms could enable kinase inhibition, a mechanism less common in dihydrophenanthrenes.
• The sulfanyl-oxoethyl side chain resembles disulfide prodrug motifs, hinting at redox-dependent activation or thiol-mediated cellular uptake .

Physicochemical Properties

• The 3-methoxy group may reduce intramolecular hydrogen bonding compared to 5-hydroxy analogues (e.g., ), increasing solubility but decreasing retention in reversed-phase chromatography .
• Molecular van der Waals volume calculations () predict the tricyclic core occupies ~450 ų, comparable to IIi/IIj but larger than dihydrophenanthrenes (~300 ų), influencing bioavailability .